3-Chloropropionitrile
3-Chloropropionitrile
Propionitrile, 3-chloro- is a colorless liquid with a characteristic acrid odor. Used in pharmaceutical and polymer synthesis. (EPA, 1998)
Brand Name:
Vulcanchem
CAS No.:
542-76-7
VCID:
VC0165592
InChI:
InChI=1S/C3H4ClN/c4-2-1-3-5/h1-2H2
SMILES:
C(CCl)C#N
Molecular Formula:
C3H4ClN
Molecular Weight:
89.52 g/mol
3-Chloropropionitrile
CAS No.: 542-76-7
Reference Standards
VCID: VC0165592
Molecular Formula: C3H4ClN
Molecular Weight: 89.52 g/mol
| CAS No. | 542-76-7 |
|---|---|
| Product Name | 3-Chloropropionitrile |
| Molecular Formula | C3H4ClN |
| Molecular Weight | 89.52 g/mol |
| IUPAC Name | 3-chloropropanenitrile |
| Standard InChI | InChI=1S/C3H4ClN/c4-2-1-3-5/h1-2H2 |
| Standard InChIKey | GNHMRTZZNHZDDM-UHFFFAOYSA-N |
| SMILES | C(CCl)C#N |
| Canonical SMILES | C(CCl)C#N |
| Boiling Point | 347 to 349 °F at 760 mm Hg (EPA, 1998) 175.5 °C 175-176 °C |
| Colorform | COLORLESS LIQ |
| Density | 1.1573 at 68 °F (EPA, 1998) 1.1573 @ 20 °C |
| Flash Point | 168 °F (EPA, 1998) 168 °F (CLOSED CUP) |
| Melting Point | -60 °F (EPA, 1998) -51.0 °C -51 °C |
| Physical Description | Propionitrile, 3-chloro- is a colorless liquid with a characteristic acrid odor. Used in pharmaceutical and polymer synthesis. (EPA, 1998) |
| Description | Propionitrile, 3-chloro- is a colorless liquid with a characteristic acrid odor. Used in pharmaceutical and polymer synthesis. (EPA, 1998) |
| Solubility | MISCIBLE WITH ACETONE, BENZENE, CARBON TETRACHLORIDE, ALC, ETHER Water solubility: 4.5 g/100 ml at 25 °C Solubility of water in beta-chloropropionitrile: 2.2 ml/100 g at 25 °C. |
| Synonyms | 3-Chloropropanenitrile |
| Vapor Density | 3 (EPA, 1998) (Relative to Air) |
| Vapor Pressure | 5 mm Hg at 114.8 °F (EPA, 1998) 5 MM HG @ 46 °C |
| PubChem Compound | 10963 |
| Last Modified | Nov 11 2021 |
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